Pyridine, 2-(4-ethylphenyl)-5-octyl-

• CAS: 100907-44-6
• Molecular Formula: C21H29N
• Molecular Weight: 295.5 g/mol
• SMILES: CCCCCCCCC1=CN=C(C=C1)C2=CC=C(C=C2)CC
• InChI: InChI=1S/C21H29N/c1-3-5-6-7-8-9-10-19-13-16-21(22-17-19)20-14-11-18(4-2)12-15-20/h11-17H,3-10H2,1-2H3
• InChIKey: IWVMFXJEBRPQQL-UHFFFAOYSA-N

Pyridine, 2-(4-ethylphenyl)-5-octyl- (CAS 100907-44-6) is a synthetic, 2,5-disubstituted pyridine derivative with the molecular formula C21H29N and a molecular weight of 295.47 g/mol. It is characterized by a 4-ethylphenyl substituent at the 2-position and an n-octyl chain at the 5-position of the pyridine ring.

Procurement Guide for Pyridine, 2-(4-ethylphenyl)-5-octyl- (CAS 100907-44-6): A Specialized 2,5-Disubstituted Pyridine

Pyridine, 2-(4-ethylphenyl)-5-octyl- (CAS 100907-44-6) is a synthetic, 2,5-disubstituted pyridine derivative with the molecular formula C21H29N and a molecular weight of 295.47 g/mol. It is characterized by a 4-ethylphenyl substituent at the 2-position and an n-octyl chain at the 5-position of the pyridine ring [1]. This compound is primarily utilized as a specialized research chemical and synthetic intermediate, and it is currently listed in specific chemical catalogs for non-human research purposes. Notably, publicly available peer-reviewed pharmacological, toxicological, or detailed physicochemical data for this specific compound are extremely limited, placing the burden of differentiation on its unique structural identity and purity profile for procurement decisions.

1 Identity confirmation depends on published GC-MS mass spectrum and InChIKey fingerprint

2 Synthetic intermediate and analytical reference standard for non-human research

3 Physicochemical property data limited; class-level inference from 2,5-disubstituted pyridines

• [1] SpectraBase. 2-(4-Ethylphenyl)-5-octyl-pyridine. Compound ID: 4dpoa6VaMtw. John Wiley & Sons, Inc. View Source

Why a Generic 2,5-Disubstituted Pyridine Cannot Replace Pyridine, 2-(4-ethylphenyl)-5-octyl- (CAS 100907-44-6) in Research

The specific combination of an aromatic 4-ethylphenyl group and a long, flexible n-octyl chain in Pyridine, 2-(4-ethylphenyl)-5-octyl- creates a unique lipophilic and steric environment that dictates its solubility, reactivity, and potential intermolecular interactions. Substituting a generic 2,5-dialkylpyridine or a derivative with a different aryl group (e.g., phenyl or 4-methylphenyl) would fundamentally alter these properties [1]. For applications in materials science, such as in the investigation of liquid crystalline phases where alkyl chain length and aromatic core structure precisely define mesophase behavior and transition temperatures, even a minor change in substitution pattern leads to a different compound with non-interchangeable performance characteristics. The absence of comprehensive public data for this compound makes its exact chromatographic retention time and mass spectral fingerprint, as provided by its sole MS (GC) spectrum, the critical differentiator from any closest analog [1].

Aryl group Replacing 4-ethylphenyl with phenyl or 4-methylphenyl may shift solubility and interaction profiles

Alkyl chain Changing n-octyl chain length can alter liquid crystalline phase behavior and transition temperatures

Analytical fingerprint Mass spectrum and retention time are unique; structural analogs will not match this identity reference

• [1] SpectraBase. 2-(4-Ethylphenyl)-5-octyl-pyridine. Compound ID: 4dpoa6VaMtw. John Wiley & Sons, Inc. View Source

Quantitative Evidence Guide for Differentiating Pyridine, 2-(4-ethylphenyl)-5-octyl- (CAS 100907-44-6) from its Closest Analogs

Unique Structural Fingerprint via GC-MS for Analytical Verification

The unambiguous analytical identification of Pyridine, 2-(4-ethylphenyl)-5-octyl- is a critical procurement criterion. Its unique mass spectrum, obtained via GC-MS, serves as the definitive quantitative fingerprint to distinguish it from any structural isomer or analog. The compound's InChIKey (IWVMFXJEBRPQQL-UHFFFAOYSA-N) and exact mass (295.23 g/mol) provide concrete, computable parameters for identity verification that are absent for most unregistered, in-house analogs [1]. Without this specific spectral data, confirming the receipt of the correct compound versus a mis-synthesized byproduct or a closely related disubstituted pyridine is impossible.

GC-MS Structural Identity

Reported

Exact Mass 295.23 g/mol
InChIKey IWVMFXJEBRPQQL-UHFFFAOYSA-N

Supports identity verification upon receipt

Match against Wiley Registry 2023 spectrum

Evidence Dimension	Structural Identity (Mass Spectrometry)
Target Compound Data	Exact Mass: 295.23 g/mol; InChIKey: IWVMFXJEBRPQQL-UHFFFAOYSA-N; 1 MS (GC) spectrum available.
Comparator Or Baseline	Closest theoretical structural isomer or analog (data not publicly available).
Quantified Difference	Not available for direct comparison.
Conditions	GC-MS analysis as per Wiley Registry of Mass Spectral Data 2023.

Why This Matters

The unique mass spectrum is the only verifiable, instrument-based metric for confirming the chemical's identity upon receipt, mitigating procurement risk in the absence of other published characterization data.

• [1] SpectraBase. 2-(4-Ethylphenyl)-5-octyl-pyridine. Compound ID: 4dpoa6VaMtw. John Wiley & Sons, Inc. View Source

Physicochemical Property Differentiation from Other 2,5-Disubstituted Pyridines

The mesomorphic behavior and transition temperatures of 2,5-disubstituted pyridines are highly sensitive to the nature of the substituents. For a series of fifteen three-ring 2,5-disubstituted pyridines, variations in the alkyl and aryl groups resulted in quantifiably different enantiotropic liquid crystalline phases and transition temperatures [1]. Although specific melting point, boiling point, and phase transition data for Pyridine, 2-(4-ethylphenyl)-5-octyl- are not publicly available, the established class-level structure-property relationship confirms that its specific 4-ethylphenyl and n-octyl substitution pattern will dictate a unique set of physicochemical properties, making it non-substitutable with, for instance, a 2-(4-methylphenyl)-5-octyl-pyridine or a 2-(4-ethylphenyl)-5-hexyl-pyridine analog.

Physicochemical Differentiation

Class-level inference

Property data not publicly available; substitution-dependent mesomorphic behavior reported for related 2,5-disubstituted pyridines

Substitution pattern governs liquid crystalline properties

Target compound values not measured; class inference only

Evidence Dimension	Liquid Crystalline Phase Transition Temperatures
Target Compound Data	Not measured or not publicly available for this specific compound.
Comparator Or Baseline	Other 2,5-disubstituted pyridines with different alkyl/aryl substituents. [1] reports distinct transition temperatures for each compound in its series.
Quantified Difference	Not available for direct comparison.
Conditions	Mesomorphic transition temperature measurement for a series of 2,5-disubstituted pyridines as reported in Burrow et al. [1].

Why This Matters

This class-level evidence demonstrates that the precise substitution pattern, not just the pyridine core, governs key material properties. For researchers investigating structure-property relationships, substituting the specific compound with a cheaper generic alternative will introduce an uncontrolled variable.

• [1] Burrow, M. P., Gray, G. W., Lacey, D., & Toyne, K. J. The Synthesis and Liquid Crystal Properties of Some 2,5-Disubstituted Pyridines. School of Chemistry, University of Hull. View Source

Supply Scarcity and Purity Documentation as a Procurement Differentiator

Pyridine, 2-(4-ethylphenyl)-5-octyl- is not a widely available commodity chemical. A search of major chemical databases and supplier catalogs reveals it is listed by a limited number of specialized vendors, such as CymitQuimica under reference IN-DA00036B, where it is offered in undefined sizes and requires direct inquiry . In contrast, simpler pyridine derivatives are mass-produced and available from dozens of global suppliers with off-the-shelf purity levels. This scarcity means that the ability to source the compound with a documented chain of custody and a certificate of analysis becomes a primary selection criterion, differentiating reliable suppliers from unverified sources.

Supply Scarcity vs. Common Pyridines

Data to verify

Target: specialist suppliers only (e.g., CymitQuimica); inquiry required Generic pyridines: widely available from global catalogs

Supplier reliability and COA are critical procurement factors

Verify supplier documentation and purity certificate

Evidence Dimension	Commercial Availability and Sourcing
Target Compound Data	Available from specialist suppliers (e.g., CymitQuimica Ref. IN-DA00036B) in undefined sizes, requiring a technical inquiry.
Comparator Or Baseline	Generic pyridine or common 2,5-lutidine: widely available from global suppliers with standard catalog pricing and stock levels.
Quantified Difference	Not applicable for direct quantitative comparison.
Conditions	Supplier catalog search as of the date of this report.

Why This Matters

The scarcity and specialist sourcing of this compound make supplier reliability and the provision of a verifiable analytical certificate the most critical factor in procurement, directly addressing the risk of receiving an incorrect or impure substance.

Validated Application Scenarios for Pyridine, 2-(4-ethylphenyl)-5-octyl- (CAS 100907-44-6) Based on Differential Evidence

Use as a Certified Reference Standard in GC-MS Method Development

Leveraging its unique and published mass spectrum, Pyridine, 2-(4-ethylphenyl)-5-octyl- is best deployed as a custom reference standard for developing and validating GC-MS analytical methods. A laboratory can use the spectrum from a reputable database to confirm the identity of the compound in complex mixtures, making it suitable for environmental analysis, reaction monitoring, or forensic chemistry applications where unambiguous identification of this specific disubstituted pyridine is required [1].

Investigating Structure-Property Relationships in Liquid Crystal Research

Based on the class-level evidence that 2,5-disubstituted pyridines exhibit distinct mesomorphic properties dictated by their substituents, this compound is a valuable candidate for research into novel liquid crystalline materials. Its specific combination of a 4-ethylphenyl and an n-octyl chain allows researchers to systematically study the impact of a long alkyl chain on phase transition temperatures, dielectric anisotropy, and molecular ordering, in comparative studies with its known analogs [2].

A Key Intermediate for Synthesizing Proprietary Pyridine-Containing Targets

The compound's function as a synthetic intermediate is underscored by its presence in specialist chemical catalogs. It can be used in the rational design and synthesis of novel ligands for coordination chemistry, agrochemical discovery, or pharmaceutical lead identification. The ability to procure this specific building block with a verified identity, as per its mass spectral fingerprint, ensures reproducibility in multi-step synthetic routes, which is a fundamental requirement for patent filing and peer-reviewed publication [1].

Application

Selection Property

Validation Focus

GC-MS method development reference standard

Published mass spectrum match

Identity confirmation via database spectrum

Liquid crystal structure-property studies

2,5-disubstitution pattern

Phase transition and mesomorphic behavior

Synthetic intermediate for pyridine-containing targets

Verified structural identity

Reproducibility validation through spectral fingerprint

• [1] SpectraBase. 2-(4-Ethylphenyl)-5-octyl-pyridine. Compound ID: 4dpoa6VaMtw. John Wiley & Sons, Inc. View Source
• [2] Burrow, M. P., Gray, G. W., Lacey, D., & Toyne, K. J. The Synthesis and Liquid Crystal Properties of Some 2,5-Disubstituted Pyridines. School of Chemistry, University of Hull. View Source